Cas no 134332-50-6 (Galanthamine N-Oxide)

Galanthamine N-Oxide structure

Product Name:Galanthamine N-Oxide

CAS No:134332-50-6

MF:C₁₇H₂₁NO₄

MW:303.35294508934

CID:900097

PubChem ID:11748698

Update Time:2024-11-02

Galanthamine N-Oxide Chemical and Physical Properties

Names and Identifiers

- Galanthamine-N-oxide
- Galanthamine N-Oxide
- (4aS,6R,8aS,11R)-4a,5,9,10,11,12-Hexahydro-3-methoxy-11-methyl-6H-benzofuro[3a,3,2-ef][2]benzazepin-6-ol 11-Oxide
- A-N-oxide
- Galanthamine
- Galanthamine 10-Oxide
- Nivalin-oxide
- N-Oxide Galantamine
- GALANTAMINE METABOLITE M10
- DB-257732
- 6H-BENZOFURO(3A,3,2-EF)(2)BENZAZEPIN-6-OL, 4A,5,9,10,11,12-HEXAHYDRO-3-METHOXY-11-METHYL-, 11-OXIDE, (4AS-(4A.ALPHA.,6.BETA.,8AR*))-
- Q27288725
- GALANTAMINE HYDROBROMIDE IMPURITY, 6BETA-HEXAHYDROGALANTAMINE-(USP IMPURITY)
- (4As,6r,8as)-3-methoxy-11-methyl-5,6,9,10,11,12-hexahydro-4aH-[1]benzofuro[3a,3,2-ef][2]benzazepin-6-ol 11-oxide
- S6AF61T5WO
- UNII-S6AF61T5WO
- (1S,12S,14R)-9-methoxy-4-methyl-4-oxido-11-oxa-4-azoniatetracyclo(8.6.1.01,12.06,17)heptadeca-6(17),7,9,15-tetraen-14-ol
- Galanthamine 10-Oxide(Galanthamine N-Oxide)
- (4aS,6R,8aS)-4a,5,9,10,11,12-Hexahydro-3-methoxy-11-methyl-6H-benzofuro[3a,3,2-ef][2]benzazepin-6-ol 11-oxide; 6H-Benzofuro[3a,3,2-ef][2]benzazepin-6-ol, 4a,5,9,10,11,12-hexahydro-3-methoxy-11-methyl-, 11-oxide, (4aS,6R,8aS)-; 6H-Benzofuro[3a,3,2-ef][2]benzazepin-6-ol, 4a,5,9,10,11,12-hexahydro-3-methoxy-11-methyl-, 11-oxide, [4aS-(4aa,6ss,8aR*)]-
- GALANTAMINE HYDROBROMIDE IMPURITY, 6.BETA.-HEXAHYDROGALANTAMINE-[USP IMPURITY]
- (4AS-(4AALPHA,6BETA,8AR*))-4A,5,9,10,11,12-HEXAHYDRO-3-METHOXY-11-METHYL-6H-BENZOFURO(3A,3,2-EF)(2)BENZAZEPIN-6-OL, N-OXIDE
- SCHEMBL3299153
- 199014-26-1
- 134332-50-6
- (4AS-(4A.ALPHA.,6.BETA.,8AR*))-4A,5,9,10,11,12-HEXAHYDRO-3-METHOXY-11-METHYL-6H-BENZOFURO(3A,3,2-EF)(2)BENZAZEPIN-6-OL, N-OXIDE
- Galantamine N-Oxide
- GALANTAMINE N-OXIDE [USP IMPURITY]
- (1S,12S,14R)-9-methoxy-4-methyl-4-oxido-11-oxa-4-azoniatetracyclo[8.6.1.01,12.06,17]heptadeca-6(17),7,9,15-tetraen-14-ol
- AKOS030241457
- (4aS,6R,8aS)-4a,5,9,10,11,12-Hexahydro-3-methoxy-11-methyl-6H-benzofuro[3a,3,2-ef][2]benzazepin-6-ol 11-oxide
- GALANTHAMINE (RS)-N-OXIDE
- 6H-BENZOFURO(3A,3,2-EF)(2)BENZAZEPIN-6-OL, 4A,5,9,10,11,12-HEXAHYDRO-3-METHOXY-11-METHYL-, 11-OXIDE, (4AS-(4AALPHA,6BETA,8AR*))-
- LROQBKNDGTWXET-FVWDGWMTSA-N
- NS00116587
- DTXSID40173681
- DTXCID2096172
- J-006516
- 6H-BENZOFURO(3A,3,2-EF)(2)BENZAZEPIN-6-OL, 4A,5,9,10,11,12-HEXAHYDRO-3-METHOXY-11-METHYL-, 11-OXIDE, (4AS,6R,8AS)-
- Inchi： 1S/C17H21NO4/c1-18(20)8-7-17-6-5-12(19)9-14(17)22-16-13(21-2)4-3-11(10-18)15(16)17/h3-6,12,14,19H,7-10H2,1-2H3
- InChI Key： LROQBKNDGTWXET-UHFFFAOYSA-N
- SMILES： COC1C2=C3C4(C(O2)CC(O)C=C4)CC[N+]([O-])(C)CC3=CC=1

Computed Properties

Exact Mass: 303.14700
Monoisotopic Mass: 303.14705815 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 22
Rotatable Bond Count: 1
Complexity: 483
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 303.35
XLogP3: 1.3
Topological Polar Surface Area: 56.8Å²

Experimental Properties

Melting Point: 246-247°C
PSA: 68.12000
LogP: 1.82170

Galanthamine N-Oxide Pricemore >>

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